Cas no 1261857-24-2 (3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol)

• Product Name: 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
• CAS No: 1261857-24-2
• MF: C₁₃H₉ClF₃NO₂
• MW: 303.664273023605
• CID: 4987532
• Update Time: 2025-06-11

3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

• Inchi： 1S/C13H9ClF3NO2/c14-11-9(7-19)5-6-18-12(11)8-1-3-10(4-2-8)20-13(15,16)17/h1-6,19H,7H2
• InChI Key： VLCKRZRCRMSJIS-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=CN=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4

Additional information on 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

Introduction to 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261857-24-2)

3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1261857-24-2, represents a fusion of aromatic and heterocyclic structures, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The molecular architecture of 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol consists of a pyridine core substituted with a chloro group at the 3-position, an aromatic ring bearing a trifluoromethoxy moiety at the 4-position, and a hydroxymethyl group at the 4-position of the pyridine ring. This unique combination of functional groups not only enhances its chemical reactivity but also opens up diverse possibilities for its biological activity.

In recent years, there has been a surge in interest towards heterocyclic compounds due to their versatile biological properties. Pyridine derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The presence of electron-withdrawing groups such as chlorine and fluorine in 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol can influence its electronic properties and interactions with biological targets, making it an intriguing subject for medicinal chemists.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, pyridine-based scaffolds are frequently found in drugs that target enzymes and receptors involved in critical metabolic pathways. The substitution pattern in 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol suggests that it may exhibit inhibitory or modulatory effects on such targets. This hypothesis is supported by preliminary computational studies that predict favorable binding interactions between this compound and several protein receptors.

Recent advancements in computational chemistry have enabled researchers to model the binding affinity of small molecules to biological targets with remarkable accuracy. These tools have been instrumental in identifying potential drug candidates before they are synthesized and tested experimentally. In the case of 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol, computational studies have suggested that it may interact with enzymes involved in cancer cell proliferation and apoptosis. This finding aligns with the growing interest in developing novel therapeutics that selectively target aberrant signaling pathways in cancer cells.

The synthesis of 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol presents an interesting challenge due to the complexity of its molecular structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the various functional groups present in this compound. These advances have not only improved yield but also reduced the number of synthetic steps required, making large-scale production more feasible.

The pharmacological potential of 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol has not yet been fully elucidated, but early preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties. These effects are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases. Additionally, the compound's ability to modulate cellular signaling pathways makes it a promising candidate for developing treatments against neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, 3-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261857-24-2) represents a significant advancement in pharmaceutical chemistry due to its unique molecular structure and potential biological activity. Further research is warranted to fully explore its therapeutic applications and to optimize its synthetic pathways for industrial production. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel medicines.